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Compound of Interest

Compound Name: Veratrole-d2-1

cat. No.: B15561472

This technical guide provides a comprehensive overview of the safety data for Veratrole-d2-1,
intended for researchers, scientists, and professionals in drug development. The safety
information presented is based on the data available for the non-deuterated parent compound,
Veratrole (1,2-Dimethoxybenzene), as specific safety data for the deuterated isotopologue is
not readily available. The toxicological properties of isotopically labeled compounds are
generally considered to be closely related to their non-labeled counterparts.

Section 1: Chemical and Physical Properties

Veratrole-d2-1 is a deuterated form of Veratrole, a naturally occurring organic compound found
in some plants.[1][2] The following table summarizes its key chemical and physical properties,
based on data for Veratrole.
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Property Value

1,2-Dimethoxybenzene-d2-1, Veratrole
Synonyms

(deuterated)
CAS Number 91-16-7 (for non-deuterated Veratrole)

Molecular Formula

CsHsD202

Molecular Weight 140.18 g/mol (calculated for d2 variant)
Appearance White solid or colorless liquid[2][3][4]
Odor Odorless|[3][4]

Melting Point 15-23 °C / 59-73.4 °F[2][4]

Boiling Point 206 - 207 °C/ 402.8 - 404.6 °F[4]
Flash Point 87 °C/188.6 °F

Water Solubility

Low[3]

Section 2: Hazard Identification and Classification

Veratrole is classified as a hazardous substance.[5][6] The primary hazards associated with

this chemical are summarized below.

Hazard Class Category Hazard Statement

o H302: Harmful if swallowed[6]
Acute Toxicity, Oral Category 4 7]
Flammable Liquids Category 4 H227: Combustible liquid

Signal Word: Warning[3]

GHS Pictograms:

Potential Health Effects:

l#.GHSO07 Exclamation Mark
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 Ingestion: Harmful if swallowed.[3][5][6][7] Accidental ingestion may cause serious health
damage.[5]

o Skin Contact: While not classified as a skin irritant, prolonged or repeated contact may cause
health damage following entry through wounds or abrasions.[5]

o Eye Contact: May cause transient discomfort, tearing, or redness.[5]

 Inhalation: Not expected to be a primary route of exposure with adverse effects under normal
conditions.[5]

Section 3: Toxicological Data

The following table summarizes the available toxicological data for Veratrole.

Test Species Route Value

LD50 Rat Oral 890 mg/kg[7]

Section 4: Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Veratrole-d2-1 are not
available. However, the LD50 value cited above would have been determined using a
standardized acute oral toxicity study guideline, such as those provided by the Organisation for
Economic Co-operation and Development (OECD). A generalized workflow for such an
experiment is outlined below.
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Acute Oral Toxicity Study Workflow (e.g., OECD 420)

ACTermination >

Periodic

Animal Acclimatization

Administration of Test Substance Observation Period (e.g., 14 days) Body Weight Measurement Data Analysis & LD50 Calculation

Dose Preparation

1g Clinical Observations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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